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Compound of Interest

Compound Name: SNT-207858 free base

Cat. No.: B2846375 Get Quote

For researchers, scientists, and drug development professionals handling SNT-207858 free
base, a selective melanocortin-4 (MC-4) receptor antagonist, adherence to proper safety and

disposal protocols is paramount. While a specific Safety Data Sheet (SDS) for SNT-207858
free base is not readily available, its chemical nature as a complex, chlorinated organic

compound necessitates cautious handling and disposal in accordance with regulations for

hazardous chemical waste.

Key Data for SNT-207858 Free Base
Property Value

Chemical Name SNT-207858 free base

CAS Number 1104662-66-9

Molecular Formula C₃₂H₄₃Cl₂N₅O₃

Molecular Weight 616.62 g/mol

Chemical Class
Halogenated Organic Compound, Melanocortin-

4 (MC-4) Receptor Antagonist

Personal Protective Equipment (PPE)
When handling SNT-207858 free base, appropriate personal protective equipment should be

worn at all times to minimize exposure and ensure personal safety.
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Eye Protection: Chemical safety goggles or a face shield are essential to protect from

splashes.

Hand Protection: Nitrile or other chemical-resistant gloves should be worn to prevent skin

contact.

Body Protection: A laboratory coat is required to protect clothing and skin.

Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted

respirator should be used in a well-ventilated area or fume hood.

Disposal Procedures
As a chlorinated organic compound, SNT-207858 free base must be disposed of as hazardous

waste. Under no circumstances should it be disposed of down the drain or in regular trash.

Step-by-Step Disposal Protocol:

Waste Segregation: All waste containing SNT-207858 free base, including unused product,

contaminated consumables (e.g., pipette tips, vials), and cleaning materials, must be

segregated into a designated, clearly labeled "Halogenated Organic Waste" container.

Container Management: The waste container must be made of a compatible material, kept

securely closed when not in use, and stored in a designated, well-ventilated, and secondary

containment area away from incompatible materials.

Waste Manifest: Accurately label the waste container with the full chemical name ("SNT-
207858 free base") and any known hazard information.

Institutional Guidelines: Follow all institutional and local regulations for hazardous waste

disposal. Contact your institution's Environmental Health and Safety (EHS) department for

specific procedures and to schedule a waste pickup.

Spill Management: In case of a spill, contain the material with an inert absorbent (e.g.,

vermiculite, sand). The contaminated absorbent and any cleaning materials must also be

disposed of as halogenated organic waste.
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Experimental Workflow for Disposal
The following diagram outlines the logical workflow for the proper disposal of SNT-207858 free
base.
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Figure 1. Disposal Workflow for SNT-207858 Free Base
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Caption: Disposal Workflow for SNT-207858 Free Base
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for SNT-
207858 Free Base]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2846375#snt-207858-free-base-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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